Cas no 733025-22-4 ([(3-fluoro-4-methylphenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate)

• Product Name: [(3-fluoro-4-methylphenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate
• CAS No: 733025-22-4
• MF: C₁₄H₁₁BrFNO₄
• MW: 356.143846750259
• CID: 5331669
• Update Time: 2025-11-07

[(3-fluoro-4-methylphenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-((3-fluoro-4-methylphenyl)amino)-2-oxoethyl 5-bromofuran-2-carboxylate
• 2-[(3-fluoro-4-methylphenyl)amino]-2-oxoethyl 5-bromofuran-2-carboxylate
• starbld0002192
• [2-(3-fluoro-4-methylanilino)-2-oxoethyl] 5-bromofuran-2-carboxylate
• STL194980
• Z18367992
• [(3-fluoro-4-methylphenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate

• Inchi： 1S/C14H11BrFNO4/c1-8-2-3-9(6-10(8)16)17-13(18)7-20-14(19)11-4-5-12(15)21-11/h2-6H,7H2,1H3,(H,17,18)
• InChI Key： DNDIHXNSVYBFIX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OCC(NC2C=CC(C)=C(C=2)F)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 395
• XLogP3: 3.6
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on [(3-fluoro-4-methylphenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate

Introduction to [(3-fluoro-4-methylphenyl)carbamoyl)methyl 5-bromofuran-2-carboxylate] and Its Significance in Modern Chemical Research

The compound with the CAS number 733025-22-4 and the product name [(3-fluoro-4-methylphenyl)carbamoyl)methyl 5-bromofuran-2-carboxylate] represents a fascinating molecule in the realm of chemical biology and pharmaceutical development. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug design and molecular research. The presence of both fluoro and bromo substituents on an aromatic ring, coupled with a carbamoyl moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules containing fluorine atoms. The fluorine atom, due to its ability to influence metabolic stability, binding affinity, and pharmacokinetic properties, has become a cornerstone in medicinal chemistry. The incorporation of a fluoro group in the 3-fluoro-4-methylphenyl moiety of our compound not only enhances its lipophilicity but also improves its interaction with biological targets. This has been a driving force behind the exploration of such derivatives in the quest for novel therapeutic agents.

The bromine atom in the 5-bromofuran-2-carboxylate part of the molecule serves as a valuable handle for further functionalization. Bromine is known for its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. This reactivity allows chemists to seamlessly integrate this compound into larger drug candidates or probes for biochemical studies.

The carbamoyl group, positioned between the aromatic ring and the ester functionality, adds another layer of modularity. Carbamoyl derivatives are widely recognized for their role in biological processes and have been extensively studied for their potential as bioisosteres. The carbamoyl moiety can be further modified to introduce various pharmacophoric elements, making it an ideal candidate for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have also highlighted the importance of such multifunctional molecules. Molecular modeling studies have shown that the combination of fluoro and bromo substituents can significantly enhance binding interactions with target proteins. These insights have guided the design of more potent and selective inhibitors, which are crucial for treating various diseases.

In addition to its pharmaceutical potential, this compound has found applications in chemical biology research. It serves as a valuable tool for studying enzyme mechanisms and identifying new drug targets. The ability to modify different parts of the molecule allows researchers to probe specific interactions and understand their functional consequences. This has been particularly useful in understanding pathways related to inflammation, cancer, and neurodegeneration.

The synthesis of [(3-fluoro-4-methylphenyl)carbamoyl)methyl 5-bromofuran-2-carboxylate] involves multiple steps that showcase the ingenuity of synthetic organic chemistry. The process typically begins with the preparation of key intermediates such as 3-fluoro-4-methylphenol and 5-bromofuran-2-carboxylic acid derivatives. These intermediates are then coupled using established methods like nucleophilic aromatic substitution or palladium-catalyzed cross-coupling reactions.

The introduction of the carbamoyl group is achieved through reactions such as urea formation or carbamate coupling. Each step is carefully optimized to ensure high yields and purity, which are critical for subsequent biological evaluations. The final product is characterized using various analytical techniques including nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. Initial studies have shown that it exhibits moderate activity against certain enzymes implicated in disease pathways. The fluoro group appears to play a crucial role in modulating these interactions, suggesting that it could be fine-tuned to enhance potency.

Moreover, the bromine atom offers an opportunity to explore different derivatives through metabolic labeling or affinity chromatography techniques. These approaches can provide insights into how the compound behaves within biological systems and how it can be optimized for better pharmacokinetic profiles.

The future prospects of [(3-fluoro-4-methylphenyl)carbamoyl)methyl 5-bromofuran-2-carboxylate] are vast. As our understanding of disease mechanisms grows, so does the need for innovative tools to study them. This compound stands at the forefront of such efforts, offering a platform for developing new therapeutics or probes that can aid in both research and clinical applications.